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Compound of Interest

Compound Name: Triethyl orthobenzoate

Cat. No.: B167694

Physical Properties of Triethyl Orthobenzoate: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of Triethyl
orthobenzoate, specifically its boiling point and density. The information herein is curated for
professionals in research and development who require precise and reliable data for their work.

Core Physical Properties

Triethyl orthobenzoate, with the CAS number 1663-61-2, is a commercially available organic
compound. It presents as a liquid at room temperature.[1][2]

Data Presentation

The following table summarizes the key physical properties of Triethyl orthobenzoate.
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Physical Property Value Conditions
N ) At standard atmospheric
Boiling Point 239-241 °C )
pressure (lit.)[1][3]1[4][5]
80 °C At 0.1 mmHg (lit.)[1][3][5]
Density 0.991 g/mL At 25 °C (lit.)[1][2][3]

Experimental Protocols

The following sections detail generalized experimental methodologies for the determination of
boiling point and density, adaptable for Triethyl orthobenzoate. These protocols are based on
established laboratory techniques.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[6][7][8] The capillary method is a common and reliable technique for determining the
boiling point of a small sample of liquid.

Apparatus:

e Thiele tube or similar heating apparatus

e Thermometer

o Capillary tube (sealed at one end)

o Sample of Triethyl orthobenzoate

e Heating oil (e.g., mineral oil)

e Heat source (e.g., Bunsen burner or heating mantle)
Procedure:

» Asmall amount of Triethyl orthobenzoate is placed in a small test tube.
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A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid.

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is then immersed in a heating bath (Thiele tube).
The heating bath is gently and uniformly heated.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

The heat source is removed when a continuous and rapid stream of bubbles is observed.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube
as the apparatus cools.

Determination of Density (Pycnometer or Graduated
Cylinder Method)

The density of a substance is its mass per unit volume. For liquids, this can be determined by

measuring the mass of a known volume.

Apparatus:

Pycnometer or a graduated cylinder
Analytical balance
Sample of Triethyl orthobenzoate

Water bath for temperature control (optional but recommended for high accuracy)

Procedure using a Graduated Cylinder:

The mass of a clean, dry graduated cylinder is measured using an analytical balance.
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» A specific volume of Triethyl orthobenzoate is carefully added to the graduated cylinder.
The volume is read from the bottom of the meniscus.

e The graduated cylinder containing the liquid is reweighed.

e The mass of the liquid is determined by subtracting the mass of the empty graduated
cylinder from the mass of the filled graduated cylinder.

e The density is calculated by dividing the mass of the liquid by its volume. For improved
accuracy, it is recommended to perform the measurement multiple times and average the
results.[9]

Logical Workflow

The following diagram illustrates the logical workflow for determining the physical properties of
a chemical compound like Triethyl orthobenzoate.
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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